Cas no 2228551-55-9 (1-methyl-4-nitro-5-(oxiran-2-yl)-1H-pyrazole)

• Product Name: 1-methyl-4-nitro-5-(oxiran-2-yl)-1H-pyrazole
• CAS No: 2228551-55-9
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 6509056
• PubChem ID: 165709312
• Update Time: 2025-10-28

1-methyl-4-nitro-5-(oxiran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-nitro-5-(oxiran-2-yl)-1H-pyrazole
• EN300-1805923
• 2228551-55-9

• Inchi： 1S/C6H7N3O3/c1-8-6(5-3-12-5)4(2-7-8)9(10)11/h2,5H,3H2,1H3
• InChI Key： IBSCBWDMJLRVHY-UHFFFAOYSA-N
• SMILES： O1CC1C1=C(C=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 1-methyl-4-nitro-5-(oxiran-2-yl)-1H-pyrazole

Comprehensive Overview of 1-methyl-4-nitro-5-(oxiran-2-yl)-1H-pyrazole (CAS No. 2228551-55-9)

The compound 1-methyl-4-nitro-5-(oxiran-2-yl)-1H-pyrazole (CAS No. 2228551-55-9) is a highly specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This nitro-substituted pyrazole derivative, featuring an epoxide (oxirane) functional group, represents a fascinating area of research for chemists and material scientists alike. Its molecular architecture combines the reactivity of both the pyrazole ring and the strained oxirane moiety, making it a valuable building block for more complex molecular systems.

Recent trends in organic synthesis have shown growing interest in epoxide-containing heterocycles, particularly in pharmaceutical research where such compounds serve as key intermediates. The presence of both nitro group and oxirane ring in this molecule offers multiple sites for chemical modification, a feature that has become increasingly important in drug discovery programs. Researchers are particularly interested in how the 1-methyl-4-nitro-pyrazole core interacts with biological systems, while the oxiran-2-yl substituent provides opportunities for ring-opening reactions that can lead to diverse derivatives.

From a synthetic chemistry perspective, the preparation of 1-methyl-4-nitro-5-(oxiran-2-yl)-1H-pyrazole involves careful optimization of reaction conditions. The introduction of the oxirane functionality typically requires controlled oxidation of corresponding alkenes or halohydrin precursors. Modern green chemistry approaches are being explored to develop more sustainable methods for synthesizing such epoxide-modified heterocycles, addressing current environmental concerns in chemical manufacturing.

The stability and reactivity profile of this compound make it particularly interesting for materials science applications. The nitro-pyrazole component contributes to thermal stability, while the oxirane ring offers cross-linking potential, properties that are valuable in the development of advanced polymeric materials. Recent studies have investigated its potential as a monomer or cross-linker in specialty polymers, where controlled ring-opening polymerization of the epoxide group can lead to materials with tailored properties.

Analytical characterization of CAS 2228551-55-9 typically involves a combination of techniques including NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. The distinctive signals from the pyrazole protons, nitro group, and oxirane protons provide clear fingerprints for identification. X-ray crystallography has been employed to confirm the spatial arrangement of substituents around the pyrazole ring, revealing important structural information that influences reactivity.

In the context of current research trends, this compound has been examined for its potential in click chemistry applications. The combination of nitro group and oxirane functionality offers orthogonal reactivity that can be exploited in multi-component reactions. This aligns with the growing demand for efficient synthetic methodologies in both academic and industrial settings, where time- and atom-economy are paramount considerations.

Safety considerations for handling 1-methyl-4-nitro-5-(oxiran-2-yl)-1H-pyrazole follow standard laboratory protocols for nitro compounds and epoxides. While not classified as extremely hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Storage typically involves protection from moisture and extreme temperatures to maintain the integrity of both the nitro group and oxirane ring.

The commercial availability of CAS 2228551-55-9 has increased in recent years to meet growing research demand. Suppliers typically offer this compound in various quantities, with purity levels suitable for different applications. Pricing reflects the specialized nature of this nitro-oxirane pyrazole derivative and the synthetic challenges involved in its production.

Future research directions for this compound likely include exploration of its biological activity profile, given the known pharmacological relevance of both nitro-heterocycles and epoxide-containing molecules. Additionally, its potential in materials science continues to be investigated, particularly in the development of smart materials and responsive polymers. The unique combination of functional groups in 1-methyl-4-nitro-5-(oxiran-2-yl)-1H-pyrazole ensures it will remain an important compound in chemical research for years to come.